Flavins are a class of vitamins that play crucial roles in cellular respiration and energy production. These compounds contain a benzopyran ring system, which gives them their characteristic yellow color when oxidized. Flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD) are the two main forms found in biological systems. Both FMN and FAD serve as coenzymes in redox reactions, facilitating electron transfer processes essential for numerous metabolic pathways. They are indispensable in converting dietary pyridoxal phosphate to its active form of vitamin B6 and in maintaining the health and function of various tissues. Flavins also contribute to antioxidant defenses by scavenging free radicals, thereby protecting cells from oxidative damage. Due to their vital roles, flavin supplements or precursors can be beneficial for individuals with deficiencies or those seeking to enhance overall metabolic health.